Cas no 2305252-34-8 (N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride)

• Product Name: N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride
• CAS No: 2305252-34-8
• MF: C₉H₂₂ClNO
• MW: 195.730082035065
• CID: 6498027
• PubChem ID: 138987514
• Update Time: 2025-07-18

N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(tert-butoxy)butyl](methyl)amine hydrochloride
• 2305252-34-8
• EN300-6763286
• N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride

• Inchi： 1S/C9H21NO.ClH/c1-9(2,3)11-8-6-5-7-10-4;/h10H,5-8H2,1-4H3;1H
• InChI Key： XKJOEIYMKLLZSV-UHFFFAOYSA-N
• SMILES： Cl.O(CCCCNC)C(C)(C)C

Computed Properties

• Exact Mass: 195.1389920g/mol
• Monoisotopic Mass: 195.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride

N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride (CAS No. 2305252-34-8): An Overview

N-Methyl-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride (CAS No. 2305252-34-8) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, also known as N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride, is a derivative of butanamine with a tert-butoxy substituent and a methyl group on the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride is characterized by a butyl chain with a tert-butoxy group attached to the fourth carbon atom and a methylated amine group at the first carbon. This unique structure imparts specific physicochemical properties that are advantageous in various chemical reactions and biological assays. The tert-butoxy group provides steric hindrance, which can influence the reactivity and selectivity of the compound in synthetic transformations.

In the realm of medicinal chemistry, N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds with diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Moreover, the hydrochloride salt form of N-Methyl-4-(tert-butoxy)butan-1-amine has been shown to enhance its bioavailability and stability in biological systems. This is particularly important for compounds intended for in vivo studies or clinical applications. The enhanced solubility allows for better absorption and distribution within the body, which can improve the efficacy of drug candidates derived from this intermediate.

In addition to its potential therapeutic applications, N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride has also been investigated for its role in chemical biology research. Scientists at Harvard University have utilized this compound as a tool to study protein-protein interactions and signaling pathways in cells. By incorporating it into small molecule probes, they have been able to gain insights into the mechanisms underlying various cellular processes, including apoptosis and cell proliferation.

The synthesis of N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride typically involves several steps, starting from readily available starting materials such as 4-hydroxybutanenitrile and tert-butyl alcohol. The key steps include alkylation to introduce the tert-butoxy group, reduction to form the amine, and subsequent methylation to produce the final product. The hydrochloride salt is then formed by treating the free amine with hydrochloric acid. This synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

From an environmental perspective, the synthesis of N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride can be designed to minimize waste and reduce environmental impact. Green chemistry principles can be applied to ensure that the process is sustainable and eco-friendly. For example, using catalytic methods and recyclable solvents can significantly reduce the ecological footprint of the synthesis.

In conclusion, N-Methyl-4-(tert-butoxy)butan-1-amine hydrochloride (CAS No. 2305252-34-8) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structure and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.